6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H10Cl2N4OS
• Molecular Weight: 377.2 g/mol
• IUPAC Name: 6-(2,5-dichlorophenyl)-3-(2-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10Cl2N4OS/c1-23-13-5-3-2-4-10(13)14-19-20-16-22(14)21-15(24-16)11-8-9(17)6-7-12(11)18/h2-8H,1H3
• InChI Key: QTACFINYNMPNSA-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN=C3N2N=C(S3)C4=C(C=CC(=C4)Cl)Cl

Description

6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DCTT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCTT is a heterocyclic compound that contains both triazole and thiadiazole rings. The compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. Studies have shown that 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibits the activity of enzymes involved in the biosynthesis of amino acids, which may explain its herbicidal activity. 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, which may explain its anti-cancer activity.
Biochemical and Physiological Effects:
6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have both biochemical and physiological effects. Studies have shown that 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibits the activity of enzymes involved in the biosynthesis of amino acids and nucleic acids. 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. In addition, 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have anti-inflammatory and anti-microbial effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a multi-functional compound. 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have potential applications in medicine, agriculture, and material science. However, one of the limitations of using 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its low yield and high cost of synthesis. This may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to study the mechanism of action of 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in more detail to better understand its potential applications in medicine, agriculture, and material science. Another direction is to optimize the synthesis method of 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole to improve the yield and reduce the cost of synthesis. Finally, further studies are needed to evaluate the safety and toxicity of 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in vivo to determine its potential as a therapeutic agent.

Synthesis Methods

6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized using different methods, including the reaction of 2,5-dichlorophenyl isothiocyanate with 2-methoxyphenyl hydrazine in the presence of triethylamine. Another method involves the reaction of 2,5-dichlorophenyl isocyanate with 2-methoxyphenyl hydrazine in the presence of sodium azide. The yield of 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole using these methods is around 60-70%.

Scientific Research Applications

6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results as an anti-cancer agent. Studies have shown that 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been studied for its potential use as an anti-inflammatory and anti-microbial agent.
In agriculture, 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use as a herbicide. Studies have shown that 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibits the growth of weeds by inhibiting the biosynthesis of amino acids. 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been studied for its potential use as a fungicide.
In material science, 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use as a polymer stabilizer. Studies have shown that 6-(2,5-Dichlorophenyl)-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can improve the thermal stability and mechanical properties of polymers.